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Compound of Interest

Compound Name: SGD-1910

Cat. No.: B611134

For Immediate Reference: SGD-1910 is a highly potent cytotoxic agent-linker conjugate
containing a pyrrolobenzodiazepine (PBD) dimer. Extreme caution and strict adherence to
safety protocols are mandatory during handling and disposal.

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals working with SGD-1910. The following procedural guidance is
based on established best practices for the management of highly potent cytotoxic and
antineoplastic agents.

Hazard Identification and Classification

SGD-1910 is an agent-linker conjugate designed for Antibody-Drug Conjugates (ADCS). Its
cytotoxic component, a pyrrolobenzodiazepine (PBD) dimer, is a DNA cross-linking agent
significantly more potent than many systemic chemotherapeutic drugs. Due to its mechanism of
action, SGD-1910 and any materials it contacts must be treated as hazardous waste with the
potential for carcinogenicity, mutagenicity, and reproductive toxicity.

Table 1: Hazard Classification for Cytotoxic Waste (including SGD-1910)
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European Waste
Hazard Statement oo
Hazard Property Catalogue (EWC) Description

Code
Code

Can cause severe
health effects,

Toxic 18 01 08 HP6 including death, if
swallowed, inhaled, or

in contact with skin.

Carcinogenic 18 01 08 HP7 May cause cancer.

) ] May damage fertility
Toxic for Reproduction 18 01 08 HP10 ]
or the unborn child.

) May cause genetic
Mutagenic 18 01 08 HP11
defects.

Note: EWC code 18
01 08 pertains to
cytotoxic and
cytostatic medicines
from human
healthcare. For
animal-related
research, 18 02 07*
would be

applicable[1].

Personal Protective Equipment (PPE) and Handling

Given the high potency of SGD-1910, robust engineering controls and stringent PPE are
required to prevent occupational exposure.

e Engineering Controls: All handling of SGD-1910, especially when in powdered form or when
energetic activities like pipetting or vortexing are performed, must occur within a certified
containment system such as a biological safety cabinet (BSC) or a glove box isolator under
negative pressure.
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o Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory.
o Gloves: Double gloving with chemotherapy-rated gloves is required.
o Gown: A disposable, solid-front, back-closure gown.
o Eye Protection: Safety goggles and a face shield should be worn.

o Respiratory Protection: Use of an appropriate respirator should be determined by a formal
risk assessment.

Step-by-Step Disposal Protocol for SGD-1910 Waste

The primary and recommended method for the final disposal of cytotoxic waste is high-
temperature incineration. Under no circumstances should SGD-1910 waste be disposed of in
standard laboratory trash, sent to a landfill, or discharged into the sewer system.

Experimental Protocol: Waste Segregation and Initial Containment

o Objective: To safely segregate and contain all waste streams contaminated with SGD-1910
at the point of generation.

e Materials:

o Clearly labeled, puncture-proof, and leak-proof cytotoxic waste containers (typically yellow
with purple lids or otherwise designated by institutional policy)[1].

o Yellow chemotherapy waste bags for non-sharp solid waste.
o Purple-lidded, puncture-proof sharps containers for contaminated sharps.
o Sealable plastic bags for secondary containment.
e Procedure:
1. Identify all Contaminated Materials: This includes, but is not limited to:

» Unused or expired SGD-1910.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b611134?utm_src=pdf-body
https://www.benchchem.com/product/b611134?utm_src=pdf-body
https://www.benchchem.com/product/b611134?utm_src=pdf-body
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/product/b611134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Empty vials and packaging.

Contaminated PPE (gloves, gowns, etc.).

Labware (pipette tips, tubes, flasks).

Spill cleanup materials.

Contaminated animal bedding or carcasses from in vivo studies.

2. Segregate at Source:

» Sharps: Needles, syringes, and other contaminated sharps must be placed directly into
a designated cytotoxic sharps container[2]. Do not recap or bend needles.

= Non-Sharp Solid Waste: Place contaminated gowns, gloves, wipes, and other solid
materials into a yellow chemotherapy waste bag within a rigid, leak-proof container[2].

» Liquid Waste: Aspirate liquid waste containing SGD-1910 into a sealed, shatter-proof
container clearly labeled as "Cytotoxic Liquid Waste: SGD-1910". Chemical deactivation
may be an option for some cytotoxic agents if incineration is unavailable, but specific
protocols for PBDs are not widely established and must be validated and approved by
institutional safety officers[3].

3. Seal Primary Containers: Once containers are three-quarters full, securely seal them. Do
not overfill.

4. Wipe and Transport: Decontaminate the exterior of the primary waste container. Place it in
a secondary, sealed, and labeled container or bag for transport to the designated
hazardous waste accumulation area.

5. Documentation: All waste must be accompanied by a hazardous waste consignment note
or equivalent institutional manifest until it reaches its final disposal location[1].

Emergency Procedures: Spills and Exposure

Immediate and correct response to spills or personnel exposure is critical.
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e Spill Management:

o

Alert personnel in the immediate area and restrict access.

o Wearing full PPE, cover the spill with absorbent pads from a chemotherapy spill kit.
o Work from the outside of the spill inward to clean the area.

o Place all cleanup materials into a designated cytotoxic waste container.

o Decontaminate the area with an appropriate agent (e.g., 10% bleach solution followed by
a neutralizing agent like sodium thiosulfate), as dictated by your institution's safety
protocols.

e Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes.

o Eye Contact: Flush the eye(s) with copious amounts of water or an eyewash solution for at
least 15 minutes.

o In all cases of exposure, seek immediate medical attention and report the incident to your
institution's Environmental Health and Safety (EHS) department.

Visual Guide: SGD-1910 Disposal Workflow

The following diagram illustrates the mandatory step-by-step process for the safe disposal of
SGD-1910 waste.
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Caption: Logical workflow for the safe segregation and disposal of SGD-1910 cytotoxic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1910]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611134#sgd-1910-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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